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Compound of Interest

Compound Name: 4-(Trifluoromethoxy)benzoic acid

Cat. No.: B143565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-(Trifluoromethoxy)benzoic acid, a

versatile building block in modern chemical synthesis. We will delve into its fundamental

properties, reactivity, applications, and essential experimental protocols, offering field-proven

insights for its effective utilization in research and development.

Section 1: Core Chemical and Physical Properties
4-(Trifluoromethoxy)benzoic acid is a substituted benzoic acid derivative characterized by

the presence of a trifluoromethoxy group at the para position of the benzene ring.[1] This

substitution significantly influences the molecule's electronic properties and, consequently, its

chemical behavior and applications.

Molecular Identity and Physical Characteristics
A summary of the key identifiers and physical properties of 4-(Trifluoromethoxy)benzoic acid
is presented in the table below.
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Property Value Source(s)

Molecular Formula C8H5F3O3 [1][2][3]

Molecular Weight 206.12 g/mol [1][2][3]

CAS Number 330-12-1 [2][3]

Appearance
White to almost white

crystalline powder
[2]

Melting Point 150-155 °C [2][3]

Synonyms

p-Trifluoromethoxybenzoic

acid, α,α,α-Trifluoro-p-anisic

acid

[1][2]

Structural Representation
The chemical structure of 4-(Trifluoromethoxy)benzoic acid is fundamental to understanding

its reactivity. The carboxylic acid group is an electron-withdrawing group, while the

trifluoromethoxy group is strongly electron-withdrawing and highly lipophilic.

Caption: Chemical structure of 4-(Trifluoromethoxy)benzoic acid.

Section 2: Chemical Reactivity and Synthetic Utility
The reactivity of 4-(Trifluoromethoxy)benzoic acid is dominated by the interplay between the

carboxylic acid and the trifluoromethoxy moieties.

The trifluoromethoxy group is a potent electron-withdrawing group, which increases the acidity

of the carboxylic acid proton. This heightened acidity makes it a valuable reagent in reactions

where proton transfer is a key step. Furthermore, the trifluoromethoxy group imparts increased

lipophilicity to molecules, a property that is often desirable in drug design to enhance

membrane permeability and bioavailability.[4]

The carboxylic acid group undergoes typical reactions such as esterification, amidation, and

reduction. Its enhanced reactivity due to the electron-withdrawing trifluoromethoxy group can

be advantageous in facilitating these transformations under milder conditions.
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Section 3: Applications in Research and
Development
4-(Trifluoromethoxy)benzoic acid is a crucial intermediate in the synthesis of a wide range of

compounds, particularly in the pharmaceutical and agrochemical industries.[2][5]

Pharmaceutical Development
The unique properties conferred by the trifluoromethoxy group make this compound a valuable

building block in drug discovery.[2] Its incorporation into drug candidates can significantly

influence their pharmacokinetic and pharmacodynamic profiles.[2] For instance, it has been

used in the synthesis of compounds targeting inflammatory diseases and as a component of

novel antibacterial agents.[2][6] The trifluoromethoxy group can enhance metabolic stability by

blocking potential sites of oxidation.[4]

Agrochemicals
In the agrochemical sector, 4-(Trifluoromethoxy)benzoic acid is utilized in the formulation of

herbicides and pesticides.[2] The trifluoromethoxy group can enhance the efficacy and

selectivity of the active ingredients.[2]

Materials Science
This compound also serves as an important intermediate in the production of fluorinated

materials, which are finding increasing use in the development of advanced coatings and

polymers.[2]

Section 4: Experimental Protocols
The following section details a representative synthetic protocol involving 4-
(Trifluoromethoxy)benzoic acid.

Synthesis of 4-(Trifluoromethoxy)benzoic Acid
A common laboratory-scale synthesis of 4-(Trifluoromethoxy)benzoic acid involves the

hydrolysis of 4-(trifluoromethoxy)benzonitrile.[3]

Step-by-Step Methodology:
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Reaction Setup: Dissolve 4-(trifluoromethoxy)benzonitrile (e.g., 4 g, 21.4 mmol) in a mixture

of acetic acid (12 mL), water (12 mL), and concentrated sulfuric acid (12 mL) in a round-

bottom flask equipped with a reflux condenser.

Reaction Execution: Stir the reaction mixture vigorously and heat to 120 °C overnight.

Workup: After the reaction is complete, cool the mixture to room temperature and add water

(100 mL).

Extraction: Extract the aqueous phase with ethyl acetate (3 x 100 mL).

Drying and Concentration: Combine the organic phases, dry over anhydrous sodium sulfate,

and concentrate under reduced pressure to yield the crude product.

Purification: The resulting white solid can be further purified by recrystallization if necessary.

This procedure typically yields 4-(trifluoromethoxy)benzoic acid in high purity (e.g., 98%

yield).[3]

Caption: General workflow for the synthesis of 4-(Trifluoromethoxy)benzoic acid.

Section 5: Safety and Handling
4-(Trifluoromethoxy)benzoic acid is classified as an irritant.[1] It can cause skin and serious

eye irritation, and may cause respiratory irritation.[7]

Recommended Handling Practices:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[7] In case of insufficient ventilation, wear suitable respiratory equipment.[8]

Engineering Controls: Use only outdoors or in a well-ventilated area.[7]

Hygiene: Wash hands thoroughly after handling.[7]

Storage: Store in a well-ventilated place. Keep the container tightly closed.[7]

First-Aid Measures:
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Inhalation: Remove the person to fresh air and keep comfortable for breathing.[7]

Skin Contact: Wash with plenty of soap and water.[7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[7]

Section 6: Conclusion
4-(Trifluoromethoxy)benzoic acid is a valuable and versatile reagent in chemical synthesis.

Its unique electronic and physical properties, imparted by the trifluoromethoxy group, make it

an important building block in the development of new pharmaceuticals, agrochemicals, and

advanced materials. Understanding its properties, reactivity, and proper handling is crucial for

its effective and safe utilization in a research and development setting. The strategic

incorporation of this moiety can lead to the discovery of novel molecules with enhanced

performance characteristics.

Caption: Influence of the trifluoromethoxy group on molecular properties and applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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